Cas no 2138207-35-7 (6-bromo-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one)

• Product Name: 6-bromo-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one
• CAS No: 2138207-35-7
• MF: C₇H₃BrFNOS
• MW: 248.072222948074
• CID: 5521815
• PubChem ID: 151841506
• Update Time: 2025-06-09

6-bromo-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-fluoro-1,2-benzisothiazol-3(2H)-one
• 6-Bromo-5-fluorobenzo[d]isothiazol-3(2H)-one
• 6-bromo-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one

• Inchi： 1S/C7H3BrFNOS/c8-4-2-6-3(1-5(4)9)7(11)10-12-6/h1-2H,(H,10,11)
• InChI Key： SGTGAQCBXZIOTN-UHFFFAOYSA-N
• SMILES： S1C2=C(C=C(F)C(Br)=C2)C(=O)N1

Additional information on 6-bromo-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one

Comprehensive Overview of 6-bromo-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one (CAS No. 2138207-35-7)

6-bromo-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one (CAS No. 2138207-35-7) is a fluorinated and brominated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzothiazole core with halogen substitutions, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for halogenated heterocycles in medicinal chemistry.

The compound's 6-bromo-5-fluoro substitution pattern is a key feature that enhances its reactivity and selectivity in cross-coupling reactions, a topic frequently searched by chemists exploring C-H functionalization and Suzuki-Miyaura coupling. Recent trends in AI-driven drug design have also highlighted the importance of such halogenated scaffolds, as they often improve binding affinity and metabolic stability in target proteins. This aligns with the growing interest in computational chemistry and fragment-based drug discovery.

From a synthetic perspective, 6-bromo-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one serves as a versatile building block for constructing more complex architectures. Its benzothiazolone moiety is particularly relevant in the development of kinase inhibitors and antimicrobial agents, two areas dominating recent literature and patent filings. The compound's CAS No. 2138207-35-7 is often queried in databases like SciFinder and Reaxys, reflecting its utility in high-value research.

Environmental and regulatory considerations are also critical when discussing halogenated compounds. While 6-bromo-5-fluoro-2,3-dihydro-1,2-benzothiazol-3-one is not classified as hazardous, its handling requires standard precautions for halogenated intermediates. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, topics frequently explored in modern chemical education and industrial workflows.

In summary, CAS No. 2138207-35-7 represents a compelling case study in the intersection of structural diversity and pharmaceutical utility. Its relevance to drug discovery pipelines and material science ensures continued interest, making it a staple in both academic and industrial laboratories.